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Compound of Interest

Compound Name: Ceranib1

Cat. No.: B1365448 Get Quote

Ceranib-1 is a non-lipid small molecule inhibitor of ceramidase, an enzyme pivotal in the

regulation of cellular sphingolipid metabolism. By blocking the hydrolysis of ceramide into

sphingosine and fatty acid, Ceranib-1 elevates intracellular ceramide levels.[1] This

accumulation of ceramide, a pro-apoptotic lipid, can trigger programmed cell death, making

ceramidase inhibitors like Ceranib-1 promising candidates for cancer therapy.[2] This guide

provides a comparative analysis of Ceranib-1's inhibitory effects, supported by experimental

data and protocols for researchers in drug discovery and cell biology.

Comparative Efficacy of Ceramidase Inhibitors
The inhibitory potency of Ceranib-1 has been evaluated against other known ceramidase

inhibitors. The following table summarizes the half-maximal inhibitory concentration (IC50)

values, a common measure of inhibitor effectiveness. Lower IC50 values indicate greater

potency.
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Inhibitor Cell Line IC50 (µM) Notes

Ceranib-1 SKOV3 55

Cell-based assay

measuring inhibition of

ceramidase activity.[1]

[3]

SKOV3 3.9 ± 0.3
Antiproliferative effect

after 72 hours.[1]

Ceranib-2 SKOV3 28

Cell-based assay

measuring inhibition of

ceramidase activity.

SKOV3 0.73 ± 0.03
Antiproliferative effect

after 72 hours.

B-13
Human Melanoma &

HaCat Keratinocytes
10

A potent and selective

acid ceramidase

inhibitor.

D-MAPP HL-60 1 - 5
Primarily an alkaline

ceramidase inhibitor.

SKOV3 > 300

No effect on

ceramidase activity or

cell survival.

N-oleoylethanolamine

(NOE)
- Ki ~ 500

One of the first

described ceramide-

mimicking inhibitors.

SKOV3 -

No effect on

ceramidase activity in

a cell-based assay.

Carmofur - -

An approved anti-

cancer drug identified

as an acid ceramidase

inhibitor.
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Experimental Protocols
Protocol 1: In Vitro Ceramidase Activity Assay
This protocol outlines a method to determine the inhibitory effect of a compound on ceramidase

activity using a fluorogenic substrate.

Materials:

Recombinant human acid ceramidase (AC)

Fluorogenic ceramide substrate (e.g., RBM14-C12)

Assay buffer (e.g., 25 mM phosphate buffer, 150 mM NaCl, pH 7.4)

Test compound (e.g., Ceranib-1) dissolved in DMSO

96-well or 384-well plates

Plate reader capable of fluorescence detection

Procedure:

Prepare serial dilutions of the test compound in the assay buffer.

In a multi-well plate, add the recombinant acid ceramidase to each well.

Add the different concentrations of the test compound to the respective wells. Include a

vehicle control (DMSO) and a positive control inhibitor.

Incubate the plate for a predetermined time at 37°C to allow the inhibitor to bind to the

enzyme.

Initiate the enzymatic reaction by adding the fluorogenic ceramide substrate to all wells.

Incubate the plate at 37°C for 1 hour.

Stop the reaction, for example, by adding methanol.
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Measure the fluorescence intensity using a plate reader at the appropriate excitation and

emission wavelengths for the fluorogenic product.

Calculate the percentage of inhibition for each compound concentration relative to the

vehicle control.

Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the

inhibitor concentration and fitting the data to a dose-response curve.

Protocol 2: Cell-Based Ceramidase Inhibition Assay
This protocol describes a method to assess the ability of a compound to inhibit ceramidase

activity within intact cells.

Materials:

A suitable cell line (e.g., SKOV3 human ovarian cancer cells)

Cell culture medium and supplements

Test compound (e.g., Ceranib-1)

Exogenous ceramide analog substrate

Lysis buffer

Method for quantifying sphingosine or a downstream product (e.g., HPLC, mass

spectrometry)

Procedure:

Seed cells in a multi-well plate and allow them to adhere and grow to near-confluence.

Treat the cells with varying concentrations of the test compound for a specified period (e.g.,

24 hours).

Introduce an exogenous ceramide analog to the cells.

After an incubation period, wash the cells and lyse them to release intracellular contents.
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Quantify the amount of the product of ceramidase activity (e.g., sphingosine) or the

remaining ceramide analog substrate using a suitable analytical method.

Calculate the percentage of inhibition of cellular ceramidase activity for each concentration of

the test compound.

Determine the IC50 value as described in the in vitro protocol.

Visualizing the Impact of Ceranib-1
Ceramide Signaling Pathway
Ceramidase is a critical regulator of the "ceramide/sphingosine-1-phosphate (S1P) rheostat,"

which balances the levels of pro-apoptotic ceramide and pro-survival S1P. Inhibition of

ceramidase by compounds like Ceranib-1 disrupts this balance, leading to an accumulation of

ceramide, which can activate apoptotic pathways.
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Caption: Ceramide/S1P rheostat and the inhibitory action of Ceranib-1.
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Experimental Workflow for Inhibitor Validation
The validation of a potential ceramidase inhibitor typically follows a multi-step process, from

initial high-throughput screening to detailed characterization in cellular models.
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Caption: Workflow for validating a novel ceramidase inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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